Cas no 63254-91-1 (1,3-Benzenedisulfonic acid, 4,6-bis(1H-benzimidazol-2-yl)-)

• Product Name: 1,3-Benzenedisulfonic acid, 4,6-bis(1H-benzimidazol-2-yl)-
• CAS No: 63254-91-1
• MF: C₂₀H₁₄N₄O₆S₂
• MW: 470.478361606598
• CID: 1649537
• PubChem ID: 71381331
• Update Time: 2025-04-21

1,3-Benzenedisulfonic acid, 4,6-bis(1H-benzimidazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedisulfonic acid, 4,6-bis(1H-benzimidazol-2-yl)-
• 4,6-bis(1H-benzimidazol-2-yl)benzene-1,3-disulfonic acid
• DTXSID30803788
• 63254-91-1

• Inchi： 1S/C20H14N4O6S2/c25-31(26,27)17-10-18(32(28,29)30)12(20-23-15-7-3-4-8-16(15)24-20)9-11(17)19-21-13-5-1-2-6-14(13)22-19/h1-10H,(H,21,22)(H,23,24)(H,25,26,27)(H,28,29,30)
• InChI Key： NBSMWNFMDFWVEA-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(C2=NC3C=CC=CC=3N2)=CC=1C1=NC2C=CC=CC=2N1)S(=O)(=O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 470.03562
• Monoisotopic Mass: 470.03547653g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 832
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 183Ų

Experimental Properties

• PSA: 166.1